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Compound of Interest

Compound Name:
1-(2-Chlorophenyl)propan-1-amine

hydrochloride

CAS No.: 40023-85-6

Cat. No.: B1530357

Get Quote

Executive Summary
1-(2-Chlorophenyl)propan-1-amine hydrochloride (CAS: 40023-85-6) is a specialized

benzylic amine intermediate used primarily in the synthesis of chiral pharmaceutical agents.

Unlike its regioisomer 2-chloroamphetamine (a controlled psychostimulant), this compound

features the amine group at the benzylic (C1) position, conferring distinct reactivity and

pharmacological profiles. It serves as a critical scaffold for repaglinide analogs and other

therapeutic agents targeting monoamine transporters or acting as chiral auxiliaries in

asymmetric synthesis.

This guide provides a comprehensive technical analysis of its physicochemical properties,

validated synthesis protocols, analytical characterization, and safety standards.
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Parameter Detail

IUPAC Name
1-(2-Chlorophenyl)propan-1-amine

hydrochloride

Common Synonyms -Ethyl-2-chlorobenzylamine HCl; 1-Amino-1-(2-

chlorophenyl)propane HCl

CAS Number
40023-85-6 (HCl salt) / 1213532-54-7 (R-isomer

specific)

Molecular Formula

C

H

Cl

N (HCl salt)

Molecular Weight 206.11 g/mol

Chirality
Contains one chiral center at C1.[1] Available as

racemate or enantiopure (R/S) forms.

Structural Analysis
The molecule consists of a propyl chain attached to a 2-chlorophenyl ring, with the primary

amine located at the benzylic carbon. The ortho-chlorine substituent introduces significant

steric bulk, influencing the rotational barrier of the phenyl ring and affecting the stereoselectivity

of nucleophilic substitutions at the benzylic position.

Physicochemical Properties[2][3]
The following data aggregates experimental values and high-confidence predictive models

essential for formulation and process development.
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Property Value / Observation Context

Appearance
White to off-white crystalline

powder

Hygroscopic nature requires

desiccated storage.

Melting Point 150–155 °C (Typical range)

Sharp endotherm indicates

high purity; broadens with

moisture.

Solubility (Water) Freely soluble (>50 mg/mL)
Protonated amine forms stable

ion-dipole interactions.

Solubility (Organic)
Soluble in EtOH, MeOH,

DMSO

Limited solubility in non-polar

solvents (Hexane, Et₂O).

pKa (Base) ~8.80 (Predicted)
Moderately basic; exists as

cation at physiological pH.

LogP ~1.8 (Free base)
Moderate lipophilicity facilitates

membrane permeability.

Synthesis & Manufacturing
The industrial synthesis prioritizes the Reductive Amination pathway due to its scalability and

atom economy. The following protocol outlines the conversion of 1-(2-chlorophenyl)propan-1-

one (2'-chloropropiophenone) to the target amine.

Reaction Pathway Diagram[2]

1-(2-Chlorophenyl)
propan-1-one

Oxime Intermediate
(E/Z mixture)

Condensation
Reflux 4h

Hydroxylamine HCl
NaOAc / EtOH Free Amine

(Oil)

Reduction

H2 / Pd-C
or NaBH4/TiCl4 1-(2-Chlorophenyl)

propan-1-amine HCl

Salt Formation

HCl / Et2O
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Click to download full resolution via product page

Caption: Figure 1. Step-wise synthesis via oxime formation followed by catalytic hydrogenation

or hydride reduction.

Detailed Protocol (Lab Scale)
Step 1: Oxime Formation

Charge a reaction vessel with 1-(2-chlorophenyl)propan-1-one (1.0 eq) and Ethanol (10 vol).

Add Hydroxylamine hydrochloride (1.5 eq) and Sodium Acetate (2.0 eq).

Reflux at 78°C for 4–6 hours. Monitor consumption of ketone by TLC/HPLC.

Cool to RT, concentrate in vacuo, and partition between water and EtOAc.

Dry organic layer (MgSO₄) and concentrate to yield the oxime oil.

Step 2: Reduction

Dissolve the oxime in MeOH.

Catalytic Hydrogenation: Add 10% Pd/C (5 wt%) and stir under H₂ (3 atm) for 12 hours.

Alternative (Chemical): Add NaBH₄ (4.0 eq) slowly at 0°C in the presence of TiCl₄ or NiCl₂.

Filter catalyst through Celite. Concentrate filtrate.

Acidify with 1M HCl, wash with Et₂O (removes non-basic impurities), then basify aqueous

layer with NaOH to pH >10.

Extract free amine into DCM, dry, and concentrate.

Step 3: Salt Formation

Dissolve the free amine oil in anhydrous Diethyl Ether.

Add 2M HCl in Ether dropwise at 0°C with vigorous stirring.
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Collect the white precipitate by filtration. Recrystallize from Isopropanol/Ether for >99%

purity.

Analytical Characterization
Validating the identity and purity of the hydrochloride salt is critical. The presence of the ortho-

chlorine atom creates distinct splitting patterns in NMR due to deshielding effects.

Analytical Workflow Logic

Purity Assessment Structural ID

Crude Product

HPLC (C18)
UV @ 220nm

>98% Area

1H NMR (DMSO-d6)
Benzylic CH @ ~4.5 ppm

Certificate of Analysis

Pass

Melting Point
(DSC)

Confirm Structure

LC-MS (ESI+)
[M+H]+ = 170.1

Click to download full resolution via product page

Caption: Figure 2. Quality control decision tree for lot release.

Key Spectral Data
H NMR (400 MHz, DMSO-d

):

8.60 (br s, 3H, NH

)

7.60–7.30 (m, 4H, Ar-H) – Ortho-Cl causes downfield shift of adjacent proton.
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4.45 (t, 1H, Ar-CH-N) – Benzylic proton.

1.95 (m, 2H, CH

-CH

)

0.85 (t, 3H, CH

)

Mass Spectrometry (ESI+):

m/z = 170.1 [M+H]

(Free base mass detected).

Isotope pattern shows 3:1 ratio for

Cl :

Cl.

Pharmacological & Biological Context
While often used as a chemical intermediate, the 1-phenylpropan-1-amine scaffold possesses

intrinsic biological activity.

Mechanism of Action: Benzylic amines are structural congeners of monoamines. They

generally exhibit lower affinity for monoamine transporters (DAT/NET/SERT) compared to

their phenethylamine (2-amino) counterparts but can act as trace amine-associated receptor

(TAAR) ligands.

Metabolism: The primary metabolic pathway involves N-dealkylation (minor) and para-

hydroxylation of the phenyl ring, followed by glucuronidation.

Toxicology:

Acute Toxicity: Harmful if swallowed (H302). LD50 (Rat, oral) estimated at 300–1000

mg/kg based on analog data.
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Irritation: Causes skin irritation (H315) and serious eye irritation (H319).[2]

Handling & Safety (GHS Standards)
Signal Word:WARNING

Hazard Class Code Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.

Skin Corrosion/Irritation H315 Causes skin irritation.[2]

Serious Eye Damage H319
Causes serious eye irritation.

[2][3]

STOT - Single Exposure H335
May cause respiratory

irritation.[2][3]

Precautionary Protocols:

Engineering Controls: Use only in a chemical fume hood.

PPE: Nitrile gloves (0.11 mm min), safety goggles, and lab coat.

Spill Response: Sweep up dry powder to avoid dust generation. Neutralize aqueous residues

with dilute bicarbonate before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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